2-(4-Chlorobenzyl)-4-methyl-1,3-thiazole-5-carboxylic acid

• IUPAC Name: 2-[(4-chlorophenyl)methyl]-4-methyl-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C12H10ClNO2S/c1-7-11(12(15)16)17-10(14-7)6-8-2-4-9(13)5-3-8/h2-5H,6H2,1H3,(H,15,16)
• InChI Key: WCRPOVQKXFFTAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)CC2=CC=C(C=C2)Cl)C(=O)O
• Molecular Formula: C12H10ClNO2S
• DSSTOX Substance ID: DTXSID201180843
• Molecular Weight: 267.73 g/mol
• CAS RN: 938001-17-3

Description

The compound “2-(4-Chlorobenzyl)-4-methyl-1,3-thiazole-5-carboxylic acid” is a complex organic molecule. It contains a thiazole ring, which is a heterocyclic compound that includes sulfur and nitrogen in the ring. This type of compound is often found in various pharmaceuticals and agrochemicals.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the thiazole ring and the introduction of the chlorobenzyl and carboxylic acid groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The thiazole ring, for example, would contribute to the compound’s stability and reactivity.

Chemical Reactions Analysis

The compound’s reactivity would depend on its structure and the functional groups present. For instance, the carboxylic acid group could participate in acid-base reactions, while the chlorobenzyl group could undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These properties might include its melting point, boiling point, solubility in various solvents, and stability under different conditions.

Scientific Research Applications

Constrained Heterocyclic γ-Amino Acids Synthesis

One application of related thiazole compounds is in the synthesis of constrained heterocyclic γ-amino acids, which are useful as design mimics of the secondary structures of proteins such as helices, β-sheets, turns, and β-hairpins. A study by Mathieu et al. (2015) presents a short and versatile chemical route to orthogonally protected ATCs (4-Amino(methyl)-1,3-thiazole-5-carboxylic acids), leveraging cross-Claisen condensations between N-Fmoc-amino acids and sterically hindered 1,1-dimethylallyl acetate. This synthetic protocol provides a flexible method for introducing a wide variety of lateral chains on the γ-amino acids, highlighting the compound's utility in protein structure mimicry and drug design (Mathieu et al., 2015).

Spectroscopic and Structural Studies

Another study explored the detailed structural, electronic, and spectroscopic characteristics of 4-methylthiadiazole-5-carboxylic acid, which, while not the exact compound , shares the thiazole core of interest. Singh et al. (2019) utilized density functional theory and various spectroscopic analyses to investigate the properties of this compound, providing insights into its electronic structure and potential interactions in biological systems. Such studies are crucial for understanding the fundamental properties of thiazole derivatives, aiding in the development of new materials and biologically active molecules (Singh et al., 2019).

Crystal Structure Analysis

The crystal structure of related compounds, such as febuxostat – which contains a thiazole ring – offers valuable information for drug design and development. Wu et al. (2015) analyzed the crystal structure of febuxostat in combination with acetic acid, revealing how the thiazole ring aligns nearly coplanar with the benzene ring, facilitating interactions that may be critical for binding to biological targets. This structural information is instrumental in understanding the molecular basis of drug action and designing compounds with enhanced efficacy and specificity (Wu et al., 2015).

Antimicrobial Activity

Thiazole derivatives have also been investigated for their antimicrobial properties. The synthesis of new 2-amino-5-aryl-1,3-thiazole-4-carboxylic acid derivatives and their evaluation for antimicrobial activity represent another area of application. Studies such as those by Dulaimy et al. (2017) demonstrate the potential of thiazole derivatives in developing new antimicrobial agents, highlighting the versatility of these compounds in addressing global health challenges (Dulaimy et al., 2017).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a pharmaceutical, its mechanism of action might involve binding to a specific biological target.

Safety and Hazards

As with any chemical compound, handling “2-(4-Chlorobenzyl)-4-methyl-1,3-thiazole-5-carboxylic acid” would require appropriate safety precautions. This might include using personal protective equipment and ensuring adequate ventilation.

Future Directions

The future research directions for this compound could be numerous, depending on its properties and potential applications. For instance, it could be explored for use in pharmaceuticals, agrochemicals, or materials science.